Cas no 1548995-59-0 (3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one)

• Product Name: 3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one
• CAS No: 1548995-59-0
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• MDL: MFCD24217212
• CID: 5171042
• PubChem ID: 115480734
• Update Time: 2025-05-20

3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)-
• 3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one

• MDL： MFCD24217212
• Inchi： 1S/C9H14N2O3/c1-11-6-7(5-10-11)8(12)4-9(13-2)14-3/h5-6,9H,4H2,1-3H3
• InChI Key： DGXLGZZYJSZYIZ-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1)(=O)CC(OC)OC

Additional information on 3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one

Professional Introduction to 3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one (CAS No. 1548995-59-0)

3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1548995-59-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The presence of both dimethoxy and methylpyrazole functional groups contributes to its complex reactivity and potential therapeutic applications.

The pyrazole moiety in 3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one is particularly noteworthy, as pyrazole derivatives are widely recognized for their role in various biological processes. Recent studies have highlighted the importance of pyrazole-based compounds in the development of drugs targeting inflammatory diseases, antimicrobial infections, and even certain types of cancer. The methyl substitution on the pyrazole ring further enhances its pharmacological profile, allowing for greater selectivity and efficacy in biological systems.

One of the most compelling aspects of 3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one is its potential as a key intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural framework to develop novel molecules with enhanced binding affinity to target proteins. For instance, studies have demonstrated its utility in creating derivatives that interact with enzymes involved in metabolic pathways, offering a new avenue for treating metabolic disorders.

In addition to its role as an intermediate, 3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one has shown promise as an inhibitor of certain enzymes implicated in neurodegenerative diseases. The dimethoxy group plays a crucial role in modulating the compound's interactions with biological targets, thereby influencing its pharmacological effects. Preliminary experiments have indicated that this compound may help mitigate the progression of neurodegenerative conditions by inhibiting key enzymatic pathways associated with these diseases.

The synthesis of 3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions, followed by functional group modifications to introduce the desired substituents. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yields and purity.

The structural versatility of 3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-yl)propan-1-one allows researchers to explore a wide range of derivatives with tailored properties. By modifying the substitution patterns or introducing additional functional groups, scientists can fine-tune the biological activity of these compounds. This flexibility has led to numerous patents and ongoing research projects aimed at discovering new therapeutic agents based on this scaffold.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3,3-dimethoxy-1-(1-methyl-1H-pyrazol-4-y)propan-l-one. Molecular modeling techniques enable researchers to predict the binding affinity and interaction profiles of these molecules with biological targets before conducting costly wet-lab experiments. Such simulations have been instrumental in optimizing synthetic routes and identifying promising candidates for further investigation.

The pharmacokinetic properties of 3,3-dimethoxy-l-(l-methyl-lH-pyrazol-l -4-yI)propan-l-one are also subjects of intense study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary data suggest that it exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic clearance rates. These attributes make it an attractive candidate for further development into a therapeutic agent.

In conclusion, 3,dimethoxy-l-(l-methyl-IH-pyrazol-l -4-yI)propan-l-one (CAS No. 1548995-S9-SO) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its role as an intermediate and potential therapeutic agent continues to be explored through both experimental and computational approaches. As research progresses, this compound is likely to play an increasingly important role in the development of new drugs targeting various diseases.